Cas no 65347-61-7 (2-Methyl-3-(piperidin-4-yl)-1H-indole)

• Product Name: 2-Methyl-3-(piperidin-4-yl)-1H-indole
• CAS No: 65347-61-7
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 502488
• PubChem ID: 1501978
• Update Time: 2025-06-10

2-Methyl-3-(piperidin-4-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(piperidin-4-yl)-1H-indole
• 1H-Indole,2-methyl-3-(4-piperidinyl)-
• 2-methyl-3-(4-piperidinyl)-1H-Indole
• 2-methyl-3-piperidin-4-yl-1H-indole
• 4-(2-METHYL-3-INDOLYL)PIPERIDINE
• 2-methyl-3-piperidin-4-yl-indole
• HMS1377E06
• MFCD03426298
• 65347-61-7
• ChemDiv2_002910
• SCHEMBL8316644
• 4-(2-methyl-3-indolyl)piperidine, AldrichCPR
• EN300-50234
• SR-01000097817
• FT-0656847
• SR-01000097817-1
• Z385446124
• DTXSID70363573
• CS-0250244
• AKOS009344669
• Phenol,2,2'-[(1-methyl-1,2-ethanediyl)bis(nitrilomethylidyne)]bis-
• DB-073609

• MDL： MFCD03426298
• Inchi： 1S/C14H18N2/c1-10-14(11-6-8-15-9-7-11)12-4-2-3-5-13(12)16-10/h2-5,11,15-16H,6-9H2,1H3
• InChI Key： AQFCUPJDFCEYNM-UHFFFAOYSA-N
• SMILES： N1CCC(C2=C(C)NC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 214.14700
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27.8Ų

Experimental Properties

• Density: 1.096±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• PSA: 27.82000
• LogP: 3.27210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-Methyl-3-(piperidin-4-yl)-1H-indole

Comprehensive Overview of 2-Methyl-3-(piperidin-4-yl)-1H-indole (CAS No. 65347-61-7)

2-Methyl-3-(piperidin-4-yl)-1H-indole, with the CAS number 65347-61-7, is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative is characterized by the presence of a piperidin-4-yl moiety, which enhances its potential for interaction with various biological targets. Researchers are particularly interested in its role as a scaffold for designing novel therapeutic agents, given its ability to modulate neurotransmitter systems and enzyme activity.

The compound's molecular structure, featuring a methyl group at the 2-position and a piperidine ring at the 3-position of the indole core, contributes to its distinct physicochemical properties. These properties include moderate lipophilicity and hydrogen-bonding capacity, making it a versatile candidate for drug discovery. Recent studies have explored its potential applications in addressing neurological disorders, such as anxiety and depression, aligning with the growing public interest in mental health therapeutics.

In the context of organic synthesis, 2-Methyl-3-(piperidin-4-yl)-1H-indole serves as a valuable intermediate. Its synthetic routes often involve multistep reactions, including cyclization and functional group transformations, which are topics frequently searched by chemists in academic and industrial settings. The compound's stability under physiological conditions further underscores its utility in medicinal chemistry.

From a market perspective, the demand for specialized indole derivatives like 65347-61-7 has risen due to their relevance in precision medicine and targeted drug delivery. This trend reflects broader societal shifts toward personalized healthcare solutions. Additionally, the compound's potential role in neuroprotective therapies has sparked discussions in online forums and scientific communities, particularly among those researching aging-related cognitive decline.

Quality control and analytical characterization of 2-Methyl-3-(piperidin-4-yl)-1H-indole are critical for ensuring its efficacy in research applications. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify its purity and structural integrity. These methods align with the increasing emphasis on reproducible research and data transparency in scientific publications.

Looking ahead, the exploration of 65347-61-7 in computational drug design represents a cutting-edge application. Molecular docking studies and quantitative structure-activity relationship (QSAR) models are being leveraged to predict its interactions with biological targets, a topic frequently queried in AI-driven research tools. This interdisciplinary approach highlights the compound's relevance in the era of digital chemistry and machine learning-assisted discovery.

In summary, 2-Methyl-3-(piperidin-4-yl)-1H-indole (CAS No. 65347-61-7) stands at the intersection of traditional medicinal chemistry and modern drug development. Its multifaceted applications, from neurological research to synthetic methodology, make it a compelling subject for both novice and experienced researchers. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in discussions about innovative therapeutics and sustainable pharmaceutical solutions.